![molecular formula C21H27N3O B5304219 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide](/img/structure/B5304219.png)
4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide, also known as U-47700, is a synthetic opioid that has gained popularity in recent years. It was first synthesized by a team of researchers at Upjohn in the 1970s, but it was never developed for clinical use. U-47700 is a potent agonist of the μ-opioid receptor, which is responsible for producing the analgesic effects of opioids.
Mechanism of Action
4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide is a potent agonist of the μ-opioid receptor, which is responsible for producing the analgesic effects of opioids. When this compound binds to the μ-opioid receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release. This inhibition leads to a decrease in the perception of pain and an increase in feelings of euphoria.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects. It produces analgesia, sedation, and euphoria. It also produces respiratory depression, which can be life-threatening in high doses. This compound can also cause nausea, vomiting, and constipation.
Advantages and Limitations for Lab Experiments
4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a potent agonist of the μ-opioid receptor, which makes it useful for studying the effects of opioids on the brain and body. It is also relatively easy to synthesize, which makes it readily available for use in lab experiments. However, this compound has several limitations. It is highly addictive and can be lethal in high doses. It is also illegal in many countries, which can limit its availability for use in lab experiments.
Future Directions
There are several future directions for research on 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide. One direction is the development of new medications for pain management that are less addictive and have fewer side effects than traditional opioids. Another direction is the development of new treatments for opioid-induced respiratory depression. Finally, research on the long-term effects of this compound on the brain and body is needed to fully understand the risks associated with its use.
Synthesis Methods
The synthesis of 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide involves the reaction of 4-chlorobutyryl chloride with 2,3-dimethylphenethylamine to form the intermediate 4-(2,3-dimethylphenyl)-1-butyrylpiperazine. This intermediate is then reacted with 2-ethylphenylamine to form this compound. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide has been used in scientific research to study the effects of opioids on the brain and body. It has been used to study the mechanism of action of opioids and to develop new medications for pain management. This compound has also been used to study the effects of opioids on the respiratory system and to develop new treatments for opioid-induced respiratory depression.
properties
IUPAC Name |
4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O/c1-4-18-9-5-6-10-19(18)22-21(25)24-14-12-23(13-15-24)20-11-7-8-16(2)17(20)3/h5-11H,4,12-15H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZQYUMMJCUTPSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC=CC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.